Cas no 1547076-43-6 (2-(1,1-difluoroethyl)piperidine)

• Product Name: 2-(1,1-difluoroethyl)piperidine
• CAS No: 1547076-43-6
• MF: C₇H₁₃F₂N
• MW: 149.18162894249
• CID: 5874507
• PubChem ID: 83854706
• Update Time: 2025-05-24

2-(1,1-difluoroethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-difluoroethyl)piperidine
• EN300-1930689
• 1547076-43-6

• Inchi： 1S/C7H13F2N/c1-7(8,9)6-4-2-3-5-10-6/h6,10H,2-5H2,1H3
• InChI Key： PXCZHZPRBDPMIR-UHFFFAOYSA-N
• SMILES： FC(C)(C1CCCCN1)F

Computed Properties

• Exact Mass: 149.10160574g/mol
• Monoisotopic Mass: 149.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(1,1-difluoroethyl)piperidine

Introduction to 2-(1,1-difluoroethyl)piperidine (CAS No. 1547076-43-6)

2-(1,1-difluoroethyl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1547076-43-6, is a fluorinated piperidine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic amines characterized by the presence of a nitrogen-containing ring, which is a common structural motif in many biologically active molecules. The introduction of fluorine atoms into the side chain of this piperidine scaffold introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structure of 2-(1,1-difluoroethyl)piperidine consists of a six-membered piperidine ring substituted with a 1,1-difluoroethyl group at the 2-position. This arrangement imparts a high degree of lipophilicity and metabolic stability, which are critical factors in the design of pharmacologically relevant compounds. The presence of two fluorine atoms at the terminal carbon of the ethyl chain enhances the compound's resistance to metabolic degradation, thereby potentially extending its half-life in vivo.

One of the most compelling aspects of 2-(1,1-difluoroethyl)piperidine is its utility as a building block in the synthesis of more complex pharmaceutical agents. The piperidine core is a well-established pharmacophore in many drugs targeting central nervous system (CNS) disorders, such as antipsychotics and antidepressants. By incorporating fluorinated side chains, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of these molecules, leading to improved therapeutic efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 2-(1,1-difluoroethyl)piperidine with various biological targets with greater accuracy. These studies have highlighted its potential as an intermediate in the development of novel therapeutic agents targeting neurological and inflammatory diseases. For instance, computational simulations have suggested that this compound may interact with serotonin receptors in a manner similar to known antidepressants, indicating its potential as an anxiolytic or mood-stabilizing agent.

In addition to its applications in CNS drug development, 2-(1,1-difluoroethyl)piperidine has shown promise in other therapeutic areas. Its unique structural features make it an attractive candidate for designing inhibitors of enzyme targets involved in metabolic disorders and cancer. Preliminary studies have demonstrated that derivatives of this compound can modulate the activity of enzymes such as kinases and proteases, which are often dysregulated in disease states.

The synthesis of 2-(1,1-difluoroethyl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by fluorination steps. The use of advanced catalytic systems has improved the efficiency of these reactions, making it more feasible to produce larger quantities of this compound for research purposes.

From a regulatory perspective, 2-(1,1-difluoroethyl)piperidine is subject to standard guidelines for chemical substances used in pharmaceutical research. Ensuring compliance with Good Manufacturing Practices (GMP) and other regulatory requirements is essential for researchers who intend to use this compound in clinical trials or commercial drug development.

The future prospects for 2-(1,1-difluoroethyl)piperidine are promising, with ongoing research exploring its potential applications in emerging therapeutic areas such as immunotherapy and anti-viral drug development. As our understanding of fluorinated compounds grows, it is likely that new derivatives and analogs will be synthesized to further expand their utility in medicine.